2-(Dimethylamino)-5-iodo-3,4-dihydropyrimidin-4-one
Overview
Description
The compound “2-(Dimethylamino)-5-iodo-3,4-dihydropyrimidin-4-one” is a pyrimidine derivative. Pyrimidines are aromatic heterocyclic organic compounds similar to benzene and pyridine, containing two nitrogen atoms at positions 1 and 3 of the six-member ring .
Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its exact molecular structure. Similar compounds, such as 2-(Dimethylamino)ethyl methacrylate, are known to be less dense than water and insoluble in water .Mechanism of Action
The mechanism of action of 2-(Dimethylamino)-5-iodo-3,4-dihydropyrimidin-4-one is not fully understood. However, it has been suggested that it may act by inhibiting the activity of enzymes involved in DNA synthesis and replication.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been found to inhibit the growth of cancer cells and to induce apoptosis, or programmed cell death, in cancer cells. It has also been shown to inhibit the replication of certain viruses, including HIV and herpes simplex virus.
Advantages and Limitations for Lab Experiments
One advantage of using 2-(Dimethylamino)-5-iodo-3,4-dihydropyrimidin-4-one in lab experiments is its potential to exhibit antiviral, antibacterial, and anticancer activities. However, one limitation is that its mechanism of action is not fully understood, which may limit its potential applications.
Future Directions
For research on 2-(Dimethylamino)-5-iodo-3,4-dihydropyrimidin-4-one include investigating its mechanism of action, exploring its potential as a therapeutic agent, and assessing its safety and toxicity.
Synthesis Methods
The synthesis of 2-(Dimethylamino)-5-iodo-3,4-dihydropyrimidin-4-one involves the reaction of 2-amino-4,5-dimethylpyrimidine with iodine and acetic anhydride. The reaction is carried out in the presence of a catalyst, such as pyridine. The resulting product is purified by recrystallization from a suitable solvent, such as ethanol.
Scientific Research Applications
2-(Dimethylamino)-5-iodo-3,4-dihydropyrimidin-4-one has been used in scientific research for its potential biological and pharmacological properties. It has been found to exhibit antiviral, antibacterial, and anticancer activities.
properties
IUPAC Name |
2-(dimethylamino)-5-iodo-1H-pyrimidin-6-one |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H8IN3O/c1-10(2)6-8-3-4(7)5(11)9-6/h3H,1-2H3,(H,8,9,11) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PYBPQNXMSBDWRF-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1=NC=C(C(=O)N1)I |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H8IN3O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
265.05 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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